![molecular formula C20H21ClN2O B6504486 N-{4-[benzyl(methyl)amino]but-2-yn-1-yl}-2-(2-chlorophenyl)acetamide CAS No. 1396843-37-0](/img/structure/B6504486.png)
N-{4-[benzyl(methyl)amino]but-2-yn-1-yl}-2-(2-chlorophenyl)acetamide
Description
N-{4-[benzyl(methyl)amino]but-2-yn-1-yl}-2-(2-chlorophenyl)acetamide, also known as N-benzyl-2-chloro-2-phenylacetamide (NBPCA), is an organic compound with a wide range of potential applications. It is a synthetic compound that can be used for a variety of purposes, including as a drug, in laboratory experiments, and in scientific research.
Scientific Research Applications
Antimicrobial Activity
The synthesized derivatives of this compound have been investigated for their antimicrobial properties. Specifically, they were evaluated against bacterial (both Gram-positive and Gram-negative) and fungal species. The results indicated that certain derivatives exhibited promising antimicrobial activity . Further research in this area could explore their mechanism of action and potential applications in combating drug-resistant pathogens.
Anticancer Activity
Cancer remains a significant global health challenge. In the context of breast cancer, some derivatives of this compound were found to be highly active against estrogen receptor-positive human breast adenocarcinoma cells (MCF7). These compounds could serve as potential leads for rational drug design in cancer therapy .
Antidepressant Molecules
While not directly related to the compound , it’s worth noting that researchers have also explored the synthesis of antidepressant molecules. For instance, Ye et al. used a Ru photocatalyst and chiral N, N’-dioxide-coordinated rare earth ions to initiate the photocatalytic enantio-selective reductive coupling of aromatic aldehydes with nitrones, leading to the synthesis of selegiline—an antidepressant .
Indole Derivatives
Indole derivatives, which share some structural similarities with the compound you’re interested in, have diverse biological and clinical applications. For example, indole-3-acetic acid is a plant hormone produced from tryptophan degradation. These derivatives exhibit various pharmacological activities, making them an interesting area of study .
Structural Characterization
The structural characterization of synthesized compounds is essential. Techniques such as FTIR, 1H NMR, 13C NMR, and HRMS are commonly used to confirm the molecular structures of novel compounds .
properties
IUPAC Name |
N-[4-[benzyl(methyl)amino]but-2-ynyl]-2-(2-chlorophenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21ClN2O/c1-23(16-17-9-3-2-4-10-17)14-8-7-13-22-20(24)15-18-11-5-6-12-19(18)21/h2-6,9-12H,13-16H2,1H3,(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FIPFMGCVOVOZBK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC#CCNC(=O)CC1=CC=CC=C1Cl)CC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-{4-[benzyl(methyl)amino]but-2-yn-1-yl}-2-(2-chlorophenyl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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